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Compound of Interest

Compound Name: Fenicort
CAS No.: 10059-14-0
Cat. No.: B1260667
Get Quote
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Introduction

Fenicort, known chemically as Prednisolone sodium tetrahydrophthalate, is a corticosteroid
medication.[1][2][3] As a member of the glucocorticoid class of drugs, Fenicort exerts its
effects through interaction with the glucocorticoid receptor (GR), leading to anti-inflammatory
and immunosuppressive activities.[2][4][5] This technical guide provides an in-depth analysis of
the structural and molecular characteristics of Fenicort, intended for researchers, scientists,
and professionals in drug development. The document outlines the key physicochemical
properties, detailed experimental protocols for structural elucidation, and the signaling pathway
through which Fenicort mediates its biological effects.

Physicochemical and Structural Properties

The fundamental properties of Fenicort are summarized in the tables below, providing a
guantitative overview of its chemical and physical characteristics.

Table 1: Chemical Identifiers of Fenicort
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Identifier Value
sodium;6-[2-
[(8S,9S,10R,11S,13S,14S,17R)-11,17-
dihydroxy-10,13-dimethyl-3-oxo-
IUPAC Name 7,8,9,11,12,14,15,16-octahydro-6H-

cyclopenta]a]phenanthren-17-yl]-2-
oxoethoxy]carbonylcyclohex-3-ene-1-

carboxylate[1]

Molecular Formula

C29H35Na08[1]

CAS Number

10059-14-0[1]

Synonyms

Prednisolone sodium tetrahydrophthalate,
Fenicort (TN)[1][2][6]

Table 2: Physicochemical Properties of Fenicort

Property Value
Molecular Weight 534.6 g/mol [1]
Exact Mass 534.2230 Dal2]

Physical Description

Solid (predicted)

Solubility

Soluble in water (predicted)

Experimental Protocols for Structural Elucidation

The structural analysis of Fenicort involves a combination of spectroscopic and

crystallographic techniques to determine its molecular structure and stereochemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework and the connectivity of atoms within

the Fenicort molecule.

Methodology:
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o Sample Preparation: A 5-10 mg sample of Fenicort is dissolved in 0.5-0.7 mL of a suitable
deuterated solvent (e.g., DMSO-d6, CDCI3).

e 1H NMR Spectroscopy: Proton NMR spectra are acquired to identify the chemical
environment of each hydrogen atom. Key parameters to analyze include chemical shift (d),
spin-spin coupling constants (J), and integration.

e 13C NMR Spectroscopy: Carbon NMR spectra, including broadband decoupled and DEPT
(Distortionless Enhancement by Polarization Transfer), are acquired to identify the number
and types of carbon atoms (CH3, CH2, CH, C).

o 2D NMR Spectroscopy:

o COSY (Correlation Spectroscopy): To establish *H-*H coupling correlations and identify
adjacent protons.

o HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded *H and
13C atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)
correlations between *H and 13C atoms, which is crucial for assembling the molecular
fragments.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of
protons, aiding in the assignment of stereochemistry.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of Fenicort and to
obtain information about its fragmentation pattern for structural confirmation.

Methodology:

« lonization Technique: Electrospray ionization (ESI) is a suitable technique for a molecule like
Fenicort, which is a sodium salt. ESI can be operated in both positive and negative ion
modes.
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e Mass Analyzer: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap,
is used to obtain accurate mass measurements.

o Data Acquisition:

o Full Scan MS: To determine the molecular ion peak ([M-Na]~ in negative mode or [M+H]*
of the parent acid in positive mode) and confirm the molecular weight.

o Tandem MS (MS/MS): The molecular ion is isolated and fragmented to generate a
characteristic fragmentation pattern. This pattern can be interpreted to confirm the
presence of key structural motifs, such as the steroid backbone and the
tetrahydrophthalate ester group.

X-ray Crystallography

Objective: To determine the precise three-dimensional atomic arrangement of Fenicort in a
single crystal, providing unambiguous confirmation of its structure and stereochemistry.

Methodology:

o Crystallization: Single crystals of Fenicort are grown from a suitable solvent or solvent
mixture by slow evaporation, vapor diffusion, or cooling.

o Data Collection: A selected crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is collected using a detector.

 Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The crystal structure is solved using direct methods or
Patterson methods and then refined to obtain the final atomic coordinates and thermal
parameters. The resulting model provides a detailed 3D representation of the Fenicort
molecule. While specific crystallographic data for Fenicort is not readily available, the
methodology is standard for small molecules. The crystal structures of related
corticosteroids, such as prednisolone itself, have been determined and show characteristic
intermolecular hydrogen bonding patterns.

Visualizations
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Experimental Workflow for Structural Elucidation
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Caption: Experimental workflow for the structural elucidation of Fenicort.

Glucocorticoid Receptor Signaling Pathway
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Caption: Simplified signaling pathway of Fenicort via the Glucocorticoid Receptor.
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Conclusion

The structural analysis of Fenicort (Prednisolone sodium tetrahydrophthalate) is a critical
component in understanding its function as a glucocorticoid receptor agonist. Through the
combined application of NMR spectroscopy, mass spectrometry, and X-ray crystallography, a
comprehensive understanding of its molecular architecture can be achieved. This structural
information is paramount for elucidating its mechanism of action, guiding the development of
new derivatives with improved therapeutic profiles, and ensuring the quality and consistency of
this important pharmaceutical agent. The signaling pathway, initiated by the binding of Fenicort
to the glucocorticoid receptor, ultimately leads to the modulation of gene expression and the
desired anti-inflammatory effects. This guide provides a foundational framework for researchers
and professionals engaged in the study and development of corticosteroid-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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